Cas no 64264-21-7 (Benzenepropanoic acid, 4-(phenoxymethyl)-)

Benzenepropanoic acid, 4-(phenoxymethyl)- structure
64264-21-7 structure
Product Name:Benzenepropanoic acid, 4-(phenoxymethyl)-
CAS No:64264-21-7
MF:C16H16O3
MW:256.296444892883
CID:424342
PubChem ID:54582148
Update Time:2025-04-19

Benzenepropanoic acid, 4-(phenoxymethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanoic acid, 4-(phenoxymethyl)-
    • 3-[4-(phenoxymethyl)phenyl]propanoic acid
    • 64264-21-7
    • SCHEMBL2772440
    • 3-(4-(Phenoxymethyl)Phenyl)Propanoic Acid
    • DAKROGDTSDTCAY-UHFFFAOYSA-N
    • CHEMBL1773246
    • DTXSID80712356
    • Inchi: 1S/C16H16O3/c17-16(18)11-10-13-6-8-14(9-7-13)12-19-15-4-2-1-3-5-15/h1-9H,10-12H2,(H,17,18)
    • InChI Key: DAKROGDTSDTCAY-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)CC1C=CC(=CC=1)CCC(=O)O

Computed Properties

  • Exact Mass: 256.10998
  • Monoisotopic Mass: 256.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 46.5A^2

Experimental Properties

  • PSA: 46.53
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